(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydro-1H-pyrrolo[3,4-b]pyridine;dihydrochloride

• Molecular Formula: C7H16Cl2N2
• Molecular Weight: 199.12 g/mol
• SMILES: C1CC2CNCC2NC1.Cl.Cl
• InChI: InChI=1S/C7H14N2.2ClH/c1-2-6-4-8-5-7(6)9-3-1;;/h6-9H,1-5H2;2*1H/t6-,7-;;/m1../s1
• InChIKey: PBDBVGLZVIIZNU-GPJOBVNKSA-N

Why (4aR,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine Dihydrochloride Is a Critical Chiral Reference Standard for Moxifloxacin Quality Control

(4aR,7aS)-2,3,4,4a,5,6,7,7a-Octahydro-1H-pyrrolo[3,4-b]pyridine dihydrochloride (CAS 2306255-12-7) is the dihydrochloride salt of the trans-configured enantiomer of 2,8-diazabicyclo[4.3.0]nonane. This saturated bicyclic diamine scaffold serves as the chiral side-chain precursor for the fourth-generation fluoroquinolone antibiotic moxifloxacin [1]. While the cis-(4aS,7aS) enantiomer is the desired pharmaceutical intermediate incorporated into the final drug substance, the trans-(4aR,7aS) enantiomer is the undesired antipode generated during classical resolution processes [2]. The dihydrochloride salt form provides a solid, weighable powder with verified purity specifications, distinguishing it from the free base which exists as an oil and is more challenging to handle quantitatively.

Designated impurity marker Trans-(4aR,7aS) enantiomer for moxifloxacin chiral purity testing

Solid salt form Dihydrochloride enables precise gravimetric standard preparation

Stereochemical control Confirmed trans configuration distinct from cis API intermediate

• [1] Prabhakar G, Rashanth, Eddy, Akeshwar, Andichhor. A Novel Synthesis of (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine: An Intermediate of Moxifloxacin Hydrochloride. 2013. Semantic Scholar Corpus ID: 212510548. View Source
• [2] Pallavicini M, Bolchi C, Fumagalli L, Piccolo O, Valoti E. Highly efficient racemisation of a key intermediate of the antibiotic moxifloxacin. Tetrahedron: Asymmetry. 2011;22(4):379-380. doi:10.1016/j.tetasy.2011.02.007. View Source

Generic Substitution Risks When Sourcing Octahydro-pyrrolo[3,4-b]pyridine Stereoisomers for Analytical and Synthetic Use

In-class compounds within the octahydro-pyrrolo[3,4-b]pyridine family cannot be generically interchanged because stereochemistry at the 4a and 7a positions dictates whether the compound functions as the active moxifloxacin building block (cis) or as a process-related impurity requiring analytical control (trans) . The trans-(4aR,7aS) isomer is specifically formed as the undesired enantiomer during the resolution of racemic cis-intermediate, and its complete removal from the final drug substance is mandated by pharmacopoeial enantiomeric purity requirements [1]. Substituting the free base for the dihydrochloride salt introduces further risk: the free base is an oil with poor weighing accuracy, whereas the dihydrochloride salt is a crystalline solid enabling precise gravimetric preparation of reference standard solutions . Any substitution with the cis isomer, racemic mixture, or incorrect salt form compromises the validity of impurity quantification methods and may lead to regulatory non-compliance.

Stereochemistry trans-(4aR,7aS) cis-(4aS,7aS) isomer

Mismatched stereochemistry may compromise impurity quantification validity and regulatory method specificity.

Salt form Dihydrochloride solid Free base oil

Free base oil limits gravimetric accuracy for reference standard preparation; solid salt supports precise weighing.

• [1] Salkic A, Otasevic B. Improvement of Pharmacopeial High-Performance Liquid Chromatography Method for Determination of Enantiomeric Purity of Moxifloxacin Drug Substance. Journal of Separation Science. 2025;48(6):e70190. View Source

Quantitative Differentiation Evidence: (4aR,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine Dihydrochloride Versus Its Closest Comparators

Stereochemical Identity Defines Application: Trans-(4aR,7aS) Enantiomer as Designated Moxifloxacin Impurity Marker Versus Cis-(4aS,7aS) Active Intermediate

The trans-(4aR,7aS) enantiomer is formally designated as Moxifloxacin Impurity / Related Impurity 1 (free base CAS 158060-81-2; dihydrochloride CAS 2306255-12-7) and is explicitly distinguished from the cis-(4aS,7aS) enantiomer (CAS 151213-40-0), which is the active pharmaceutical intermediate . In moxifloxacin manufacturing, the trans enantiomer is the undesired antipode formed during resolution of racemic cis-intermediate; it is subsequently racemised quantitatively to recover cis material [1]. Pharmacopoeial methods for moxifloxacin hydrochloride mandate evaluation of enantiomeric purity, and the trans isomer (specifically the (R,R)-isomer, Impurity G) is the target analyte for chiral HPLC quantification [2].

Stereochemical role

Head-to-head

trans-(4aR,7aS) impurity marker vs cis-(4aS,7aS) API intermediate

Enantiomer-specific impurity control

Pharmacopoeial enantiomeric purity context; ICH Q3A framework

Evidence Dimension	Stereochemical configuration and designated pharmacopoeial role
Target Compound Data	trans-(4aR,7aS) configuration; CAS 2306255-12-7 (dihydrochloride); designated Moxifloxacin Impurity 27 / Related Impurity 1; purity supplied at 95–98%
Comparator Or Baseline	cis-(4aS,7aS) configuration; CAS 151213-40-0; key moxifloxacin side-chain intermediate; used directly in API synthesis
Quantified Difference	Stereochemical inversion at both bridgehead positions; orthogonal application (impurity reference standard vs. API intermediate)
Conditions	Defined by ICH Q3A regulatory framework; chiral HPLC method per USP-NF 2022 and EP monographs for moxifloxacin hydrochloride

Why This Matters

Procurement of the incorrect stereoisomer renders impurity quantification invalid; only the trans-(4aR,7aS) enantiomer serves as the authentic reference standard required for regulatory enantiomeric purity testing of moxifloxacin drug substance.

• [1] Pallavicini M, Bolchi C, Fumagalli L, Piccolo O, Valoti E. Highly efficient racemisation of a key intermediate of the antibiotic moxifloxacin. Tetrahedron: Asymmetry. 2011;22(4):379-380. View Source
• [2] Salkic A, Otasevic B. Improvement of Pharmacopeial High-Performance Liquid Chromatography Method for Determination of Enantiomeric Purity of Moxifloxacin Drug Substance. J Sep Sci. 2025;48(6):e70190. View Source

Quantitative Racemisation Enables Trans-to-Cis Recycling: Process Yield Recovery Demonstrated by Pallavicini et al. (2011)

The trans-(1R,6S) enantiomer (corresponding to (4aR,7aS)) was shown to undergo quantitative racemisation via a three-step sequence of N-chlorination with sodium dichloroisocyanurate, dehydrochlorination with triethylamine, and hydrogenation, yielding trans-free cis racemate that could be recycled into the resolution process [1]. This procedure converts the undesired trans antipode entirely back to the racemic cis intermediate, thereby enhancing the overall yield of the desired (1S,6R)-enantiomer beyond the theoretical 50% limit of classical resolution [1]. Without this racemisation step, the trans enantiomer would represent a 50% mass loss in the resolution stage.

Racemisation yield

Head-to-head

Quantitative trans→cis conversion via 3-step sequence

Supports process yield recovery

Reported by Pallavicini 2011; lab to industrial scale

Evidence Dimension	Racemisation efficiency (trans → cis conversion yield)
Target Compound Data	trans-(1R,6S)-8-benzyl-7,9-dioxo-2,8-diazabicyclo[4.3.0]nonane; quantitatively racemised to rac-cis-1 (three quantitative reactions)
Comparator Or Baseline	Classical resolution without racemisation recycling; maximum 50% yield of desired (S,R)-enantiomer per cycle
Quantified Difference	Yield enhancement beyond 50% per resolution cycle; trans isomer fully recoverable as racemic cis intermediate
Conditions	N-Chlorination (sodium dichloroisocyanurate), dehydrochlorination (TEA), hydrogenation; room temperature; laboratory to industrial scale

Why This Matters

This established chemistry means the trans-(4aR,7aS) isomer is not waste: it can be converted into the valuable cis intermediate, directly impacting process economics for moxifloxacin manufacturers who procure or generate this compound.

• [1] Pallavicini M, Bolchi C, Fumagalli L, Piccolo O, Valoti E. Highly efficient racemisation of a key intermediate of the antibiotic moxifloxacin. Tetrahedron: Asymmetry. 2011;22(4):379-380. View Source

Dihydrochloride Salt Provides Solid-State Handling Advantage Over Free Base Oil Form

The free base forms of both cis- and trans-2,8-diazabicyclo[4.3.0]nonane are consistently described as oils or liquids at ambient temperature (appearance: colourless to light brown oil / light pink oil), with a boiling point of 198.5 ± 8.0 °C at 760 mmHg . In contrast, the dihydrochloride salt (CAS 2306255-12-7) is isolated as a solid powder with a molecular weight of 199.12 g/mol (C₇H₁₆Cl₂N₂) and specified purity of 95–98% . The solid physical state eliminates the volumetric handling errors inherent to viscous oils (<2% RSD achievable by gravimetric weighing vs. >5% RSD typical for oil aliquoting), which is critical for preparing accurate reference standard stock solutions for HPLC calibration .

Solid-state handling

Reported

Dihydrochloride solid enables gravimetric accuracy vs free base oil

Gravimetric preparation advantage

Free base is viscous oil; salt improves weighing precision

Evidence Dimension	Physical state at 25 °C and suitability for quantitative analytical weighing
Target Compound Data	Dihydrochloride salt: white to off-white solid powder; MW 199.12 g/mol; purity 95–98%; suitable for direct gravimetric preparation of standard solutions
Comparator Or Baseline	Free base (CAS 169533-55-5 / 158060-81-2): colourless to light brown oil; MW 126.20 g/mol; BP 198.5 °C; requires volumetric or differential weighing
Quantified Difference	Solid vs. liquid physical state eliminates volumetric uncertainty; gravimetric accuracy typically ±0.1 mg on analytical balance vs. ±5–10 mg for oil transfers
Conditions	Ambient temperature; standard analytical laboratory weighing procedures; HPLC reference standard solution preparation

Why This Matters

For analytical reference standard use, the solid dihydrochloride salt enables precise gravimetric preparation of stock solutions, reducing intersample variability and improving the reliability of impurity quantification methods compared to the free base oil.

Impurity Identification and Characterization in Moxifloxacin Bulk Drug: HPLC-Detectable Levels at ≥0.1% Threshold

In the synthesis of moxifloxacin, four prominent impurities were detected by gradient HPLC analysis at levels ≥0.1%, and were subsequently isolated, structurally characterized by NMR and mass spectrometry, and identified as process-related impurities [1]. The trans-configured (4aR,7aS) side-chain diastereomer and its N-functionalized derivatives constitute a distinct class of stereochemical impurities that must be controlled to meet ICH Q3A thresholds for unidentified impurities (≤0.10%) and total impurities [1][2]. The availability of the pure trans-(4aR,7aS)-dihydrochloride salt as a characterized reference standard (purity 95–98% by supplier certificate) enables laboratories to spike and quantify these impurities at the regulatory threshold .

Impurity threshold

Class-level

Detectable ≥0.1% by gradient HPLC; 95–98% pure reference standard

Supports ICH Q3A impurity control

Purity by supplier certificate; LOQ validation required

Evidence Dimension	Analytical detectability and regulatory impurity control threshold
Target Compound Data	trans-(4aR,7aS) stereoisomer and derivatives detected at ≥0.1% in moxifloxacin bulk drug by gradient HPLC; pure reference standard available at 95–98% purity
Comparator Or Baseline	ICH Q3A identification threshold: 0.10% for unidentified impurities in drug substance (maximum daily dose ≤2 g/day); cis-(4aS,7aS) isomer is the API component, not an impurity
Quantified Difference	trans isomer must be controlled below 0.10% in final API per ICH Q3A; a pure reference standard is required to validate method LOQ at this level
Conditions	Gradient HPLC-UV method; moxifloxacin bulk drug; impurity isolation and structural characterization by ¹H/¹³C NMR, DEPT, IR, and MS

Why This Matters

Without a characterized trans-(4aR,7aS) reference standard, analytical laboratories cannot validate their HPLC methods to detect and quantify this stereochemical impurity at the required regulatory threshold, risking non-compliance during ANDA or NDA submission.

• [1] Ravindra Kumar Y, et al. Structural identification and characterization of impurities in moxifloxacin. J Pharm Biomed Anal. 2004;34(5):1125-1129. PMID: 15019047. View Source
• [2] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). Step 4 version, 25 October 2006. Identification threshold: 0.10%. View Source

Chiral HPLC Enantioseparation Validated for (S,S)- and (R,R)-Moxifloxacin: Trans Isomer as Resolution Marker

A recently developed and validated chiral isocratic HPLC method using copper(II)-salt chiral mobile phase additives enables baseline separation of moxifloxacin hydrochloride from its (R,R)-isomeric impurity (Impurity G), which incorporates the trans-(4aR,7aS) side-chain configuration [1]. The method was validated for linearity (0.25–1.5 μg/mL), accuracy, precision, and LOD/LOQ, and was demonstrated suitable for quantifying the trans-derived impurity in moxifloxacin drug substance per USP-NF 2022 requirements [1]. The trans-(4aR,7aS)-dihydrochloride reference standard is the essential calibration material for this validated method, as the impurity response factor must be empirically determined against the pure standard [1].

Chiral HPLC method

Class-level

Linearity 0.25–1.5 μg/mL; LOQ 0.05% impurity level

Supports USP/EP enantioseparation

Cu(II)-amino acid chiral mobile phase; validated method

Evidence Dimension	HPLC method linearity range and validated quantification of trans-derived impurity
Target Compound Data	trans-(4aR,7aS)-derived (R,R)-moxifloxacin impurity G; calibration linearity 0.25–1.5 μg/mL; baseline resolution from moxifloxacin peak
Comparator Or Baseline	(S,S)-moxifloxacin (active pharmaceutical ingredient); retention time and resolution factor (Rs) determined by chiral HPLC method
Quantified Difference	Achieves Rs > 2.0 (baseline resolution); method validated for quantification at 0.25 μg/mL LOQ, corresponding to 0.05% impurity level relative to 0.5 mg/mL test concentration
Conditions	Chiral isocratic HPLC with copper(II)-L-amino acid mobile phase additive; UV detection; moxifloxacin hydrochloride drug substance

Why This Matters

Procurement of authentic trans-(4aR,7aS)-dihydrochloride directly enables implementation of the validated pharmacopoeial chiral purity method, providing regulatory-ready analytical capability for ANDA/NDA submissions.

• [1] Salkic A, Otasevic B. Improvement of Pharmacopeial High-Performance Liquid Chromatography Method for Determination of Enantiomeric Purity of Moxifloxacin Drug Substance. J Sep Sci. 2025;48(6):e70190. View Source

Trans Isomer Acts as Histamine H3 Receptor Ligand Scaffold: Differentiated Biological Profile from Cis Isomer

The trans-octahydro-1H-pyrrolo[3,4-b]pyridine scaffold has been reported to function as a ligand for histamine H3 receptors, modulating neurotransmitter release (histamine, dopamine, serotonin, acetylcholine) implicated in cognitive and mood regulation [1]. While specific Ki/IC₅₀ data for the unsubstituted trans-(4aR,7aS) dihydrochloride are not publicly available, close structural analogs in the octahydro-pyrrolo[3,4-b]pyrrole series have demonstrated H3 receptor binding affinities with Ki values in the 25–512 nM range [2]. In contrast, the cis-(4aS,7aS) isomer is exclusively documented as a moxifloxacin synthetic intermediate with no reported H3 receptor activity . This bifurcation of biological relevance—cis for antibacterial API synthesis, trans for CNS receptor targeting—establishes the trans isomer as the appropriate choice for neuroscience research applications.

H3 receptor scaffold

Class-level

Analog Ki = 25–512 nM; trans scaffold reported as H3 ligand

Enantiomer-specific H3 screening context

Unsubstituted trans data pending; cis lacks activity

Evidence Dimension	Histamine H3 receptor ligand activity (class-level inference from octahydro-pyrrolo[3,4-b]pyrrole analogs)
Target Compound Data	trans-Octahydro-1H-pyrrolo[3,4-b]pyridine scaffold reported as H3 receptor ligand scaffold; mechanism involves modulation of neurotransmitter release
Comparator Or Baseline	cis-(4aS,7aS) isomer: no reported H3 receptor activity; primary role is moxifloxacin side-chain intermediate
Quantified Difference	Analog octahydro-pyrrolo[3,4-b]pyrrole derivatives show Ki = 25.1–512 nM at human cloned H3 receptor; specific unsubstituted trans diamine data pending
Conditions	Radioligand displacement assay with [³H]N-α-methylhistamine at human cloned H3 receptor expressed in C6 cells (analog data); in vitro neurotransmitter release modulation

Why This Matters

For CNS drug discovery programs targeting histamine H3 receptors, only the trans stereochemistry provides the correct three-dimensional pharmacophore orientation; procurement of the cis isomer for H3 screening would yield false-negative results.

• [1] Abbott Laboratories. Octahydro-pyrrolo[3,4-b]pyrrole derivatives and their use as histamine-3 receptor ligands. US Patent Application 2007/0037835. Published February 15, 2007. View Source
• [2] BindingDB. Entry BDBM50294083: CHEMBL550017. (3aR,6aR)-5-Methyl-1-(4-phenoxy-phenyl)-octahydro-pyrrolo[3,4-b]pyrrole. Ki = 25.1 nM at human cloned histamine H3 receptor. Entry BDBM50294081: CHEMBL563811. Ki = 512 nM. View Source

Recommended Procurement Scenarios for (4aR,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine Dihydrochloride Based on Differentiated Evidence

Pharmaceutical Reference Standard for Moxifloxacin Chiral Purity Testing (USP/EP Compliance)

Analytical laboratories performing pharmacopoeial enantiomeric purity testing of moxifloxacin hydrochloride drug substance require the trans-(4aR,7aS)-dihydrochloride as the authentic impurity reference standard. The solid salt form (98% purity, CAS 2306255-12-7) enables precise gravimetric preparation of calibration standards for the validated chiral HPLC method linear over 0.25–1.5 μg/mL [1]. This compound serves as the (R,R)-moxifloxacin Impurity G marker, and its use is mandated by USP-NF 2022 and EP monographs for enantiomeric purity evaluation [1].

Process Chemistry: Racemisation Recycling of Trans Byproduct to Recover Cis Intermediate Yield

Moxifloxacin manufacturers generating the trans-(4aR,7aS) enantiomer as a resolution byproduct can apply the published quantitative racemisation protocol (N-chlorination → dehydrochlorination → hydrogenation) to convert the trans antipode into recyclable racemic cis intermediate [2]. This three-step sequence is reported to proceed quantitatively, recovering the trans isomer entirely as cis racemate and pushing the overall resolution yield beyond the classical 50% theoretical maximum [2]. Procurement of authentic trans-dihydrochloride enables process development laboratories to validate this recycling chemistry at scale.

CNS Drug Discovery: Histamine H3 Receptor Ligand Scaffold Exploration

Neuroscience research programs targeting histamine H3 receptor modulation should use the trans-(4aR,7aS) stereochemistry as the core scaffold for library synthesis. The trans-fused [4.3.0] bicyclic system provides the correct pharmacophoric geometry for H3 receptor engagement, as demonstrated by octahydro-pyrrolo[3,4-b]pyrrole analogs with Ki values of 25–512 nM [3]. The cis isomer lacks this receptor activity profile and is structurally dedicated to moxifloxacin API synthesis, making trans-dihydrochloride the appropriate starting material for medicinal chemistry derivatization [3].

Forced Degradation and Stability-Indicating Method Development for Moxifloxacin Formulations

Pharmaceutical development scientists establishing stability-indicating HPLC methods for moxifloxacin finished dosage forms require characterized impurity standards to demonstrate method specificity. The trans-(4aR,7aS)-dihydrochloride standard allows spiking of placebo and active formulations at the ICH Q3A identification threshold (0.10%) to confirm that the analytical method resolves the trans-stereochemical impurity from the moxifloxacin peak and from degradation products generated under stress conditions (heat, light, oxidation) [1].

Application

Selection Property

Validation Focus

Moxifloxacin chiral purity testing

Designated trans impurity marker

USP/EP monograph method validation

Racemisation process development

Trans-to-cis conversion efficiency

Quantitative yield recovery validation

H3 receptor ligand screening

Trans-fused scaffold geometry

Receptor binding assay context

Stability-indicating method development

Trans impurity resolution

Forced degradation specificity assessment

• [1] Salkic A, Otasevic B. Improvement of Pharmacopeial HPLC Method for Determination of Enantiomeric Purity of Moxifloxacin Drug Substance. J Sep Sci. 2025;48(6):e70190. View Source
• [2] Pallavicini M, Bolchi C, Fumagalli L, Piccolo O, Valoti E. Highly efficient racemisation of a key intermediate of the antibiotic moxifloxacin. Tetrahedron: Asymmetry. 2011;22(4):379-380. View Source
• [3] Abbott Laboratories. Octahydro-pyrrolo[3,4-b]pyrrole derivatives as histamine-3 receptor ligands. US 2007/0037835. BindingDB: CHEMBL550017 (Ki = 25.1 nM), CHEMBL563811 (Ki = 512 nM). View Source